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Compound of Interest

Compound Name: IMP-1088

Cat. No.: B608084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

IMP-1088 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. IMP-1088 is a potent

dual inhibitor of human N-myristoyltransferases NMT1 and NMT2, critical enzymes in various

biological processes, including viral replication.[1][2] Accurate preparation of stock solutions is

paramount for reproducible and reliable experimental outcomes.

Data Presentation: Quantitative Summary
The following tables summarize the key quantitative data for preparing IMP-1088 stock

solutions.

Table 1: Physicochemical Properties of IMP-1088

Property Value Reference

Molecular Formula C₂₅H₂₉F₂N₅O [3]

Molecular Weight 453.53 g/mol [3]

CAS Number 2059148-82-0 [3]

Table 2: Solubility and Recommended Storage of IMP-1088
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Solvent
Maximum
Solubility

Storage
Temperature
(in solvent)

Stability (in
solvent)

Reference

DMSO
100 mg/mL

(220.49 mM)
-20°C 1 month [1][3]

-80°C 6 months [3]

Note: The solid compound is stable for at least 2 years when stored at -20°C.[4]

Table 3: Example Volumes for Preparing IMP-1088 Stock Solutions in DMSO

Desired
Concentration

Mass of IMP-1088
(for 1 mg)

Mass of IMP-1088
(for 5 mg)

Mass of IMP-1088
(for 10 mg)

1 mM 2.2049 mL 11.0246 mL 22.0493 mL

5 mM 0.4410 mL 2.2049 mL 4.4099 mL

10 mM 0.2205 mL 1.1025 mL 2.2049 mL

Calculations are based on a molecular weight of 453.53 g/mol .[3]

Experimental Protocols
This section details the methodology for preparing a 10 mM stock solution of IMP-1088 in

DMSO.

Materials:

IMP-1088 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Calibrated analytical balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Protocol: Preparation of a 10 mM IMP-1088 Stock Solution

Preparation: Work in a clean, dry environment. Allow the IMP-1088 vial and DMSO to

equilibrate to room temperature before opening to prevent condensation, as the compound is

hygroscopic.[1]

Weighing: Accurately weigh the desired amount of IMP-1088 powder using a calibrated

analytical balance. For example, weigh 1 mg of IMP-1088.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the IMP-1088
powder. To prepare a 10 mM stock solution from 1 mg of IMP-1088, add 0.2205 mL (220.5

µL) of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication: If the compound does not fully dissolve, place the vial in an ultrasonic bath for 5-

10 minutes.[1][3] Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile, tightly sealed vials. Store the

aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage

(up to 1 month).[3] Ensure the vials are clearly labeled with the compound name,

concentration, solvent, and date of preparation.

Working Dilutions:

For cellular or biochemical assays, the stock solution can be further diluted to the desired

working concentration using the appropriate cell culture medium or assay buffer. Typical

working concentrations of IMP-1088 in antiviral assays range from the low nanomolar to the

low micromolar range (e.g., 50 nM, 500 nM, 1 µM, 2 µM).[5][6][7]
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Visualizations
The following diagrams illustrate the experimental workflow and the signaling pathway context

of IMP-1088.
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Caption: Workflow for the preparation and storage of IMP-1088 stock solutions.
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IMP-1088 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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